Cas no 51748-27-7 (3-(Trifluoromethylthio)benzaldehyde)

• Product Name: 3-(Trifluoromethylthio)benzaldehyde
• CAS No: 51748-27-7
• MF: C₈H₅F₃OS
• MW: 206.184911489487
• MDL: MFCD00236335
• CID: 821619
• PubChem ID: 2777843
• Update Time: 2025-04-19

3-(Trifluoromethylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((Trifluoromethyl)thio)benzaldehyde
• 3-(trifluoromethylsulfanyl)benzaldehyde
• 3-(TRIFLUOROMETHYLTHIO)BENZALDEHYDE
• 3-trifluoromethylsulfanyl-benzaldehyde
• 3-[[Trifluoromethyl]sulfanyl]benzaldehyde
• 3-(Trifluoromethylthio)benzaldehyde

• MDL： MFCD00236335
• Inchi： 1S/C8H5F3OS/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-5H
• InChI Key： MMDFTYGZZLJQER-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 206.00100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 172.9±40.0 ºC (760 Torr),
• Flash Point: 58.3±27.3 ºC,
• Solubility: Almost insoluble (0.087 g/l) (25 º C),
• PSA: 42.37000
• LogP: 3.11100
• Sensitiveness: Stench

3-(Trifluoromethylthio)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H227-H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives